Cas no 1448037-60-2 (4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide)

• Product Name: 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• CAS No: 1448037-60-2
• MF: C₁₈H₁₇BrF₃N₃O₂
• MW: 444.245693922043
• CID: 5365925
• Update Time: 2025-06-09

4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-2-yl)oxy-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide

• Inchi： 1S/C18H17BrF3N3O2/c19-14-5-3-9-23-16(14)27-12-7-10-25(11-8-12)17(26)24-15-6-2-1-4-13(15)18(20,21)22/h1-6,9,12H,7-8,10-11H2,(H,24,26)
• InChI Key： VJUYUCPXDUQUGA-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2C(F)(F)F)=O)CCC(OC2=NC=CC=C2Br)CC1

Additional information on 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide

Comprehensive Overview of 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide (CAS No. 1448037-60-2)

The compound 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide, with the CAS number 1448037-60-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, a 3-bromopyridinyl moiety, and a trifluoromethylphenyl group, make it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and sustainable chemistry.

One of the most searched questions related to this compound is: "What are the applications of 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide in drug development?" Studies suggest its scaffold is valuable for designing kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, which are critical in treating diseases like cancer and neurological disorders. The presence of the bromine and trifluoromethyl groups enhances its binding affinity and metabolic stability, addressing the industry's demand for bioactive compounds with improved pharmacokinetics.

Another trending topic is the compound's role in green chemistry. With growing environmental concerns, researchers are investigating sustainable synthesis routes for 1448037-60-2 to minimize waste and energy consumption. Computational tools like AI-driven molecular modeling are being leveraged to optimize its production, reflecting the intersection of cheminformatics and automation in modern laboratories.

The piperidine-1-carboxamide segment of the molecule is particularly noteworthy, as it is a common pharmacophore in central nervous system (CNS) drugs. This has led to inquiries such as "How does 1448037-60-2 interact with neurotransmitter receptors?" Preliminary data indicate potential modulation of dopaminergic and serotonergic pathways, though further in vivo studies are needed to validate these effects.

From a commercial perspective, the compound's patent landscape and supply chain are frequently discussed. Suppliers often highlight its high purity (>98%) and compatibility with cross-coupling reactions, which are essential for high-throughput screening in drug discovery. Regulatory compliance, such as REACH and GMP standards, is also a key consideration for global distributors.

In summary, 4-[(3-bromopyridin-2-yl)oxy]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide represents a multifaceted tool for researchers. Its integration into targeted therapies and eco-friendly synthesis methods positions it at the forefront of innovation, answering the demand for next-generation bioactive molecules.